(Dimethylamino)(2-methylphenyl)acetonitrile
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(Dimethylamino)(2-methylphenyl)acetonitrile is a substituted acetonitrile derivative featuring a dimethylamino group (–N(CH₃)₂) and a 2-methylphenyl (ortho-tolyl) substituent. For instance, derivatives like (5-propylsulfonyloxyimino-5H-thiophene-2-ylidene)-(2-methylphenyl)acetonitrile (PTMA) are utilized as photoacid generators (PAGs) in lithography due to their sensitivity to light and thermal stability . The dimethylamino group in such compounds likely enhances electron-donating properties, influencing reactivity and photophysical behavior .
Properties
IUPAC Name |
2-(dimethylamino)-2-(2-methylphenyl)acetonitrile | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2/c1-9-6-4-5-7-10(9)11(8-12)13(2)3/h4-7,11H,1-3H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UMWULTFQMRIIIK-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(C#N)N(C)C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.24 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (Dimethylamino)(2-methylphenyl)acetonitrile typically involves the reaction of 2-methylbenzyl chloride with dimethylamine in the presence of a base, followed by the addition of sodium cyanide. The reaction conditions often include:
Temperature: Room temperature to 50°C
Solvent: Anhydrous ethanol or methanol
Catalyst: Sodium or potassium hydroxide
Industrial Production Methods
In industrial settings, the production of (Dimethylamino)(2-methylphenyl)acetonitrile may involve continuous flow reactors to ensure efficient mixing and reaction control. The use of automated systems allows for precise temperature and pressure control, leading to higher yields and purity of the final product.
Chemical Reactions Analysis
Types of Reactions
(Dimethylamino)(2-methylphenyl)acetonitrile undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride.
Substitution: The nitrile group can undergo nucleophilic substitution reactions with reagents like Grignard reagents or organolithium compounds.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic medium
Reduction: Lithium aluminum hydride in anhydrous ether
Substitution: Grignard reagents in dry ether
Major Products Formed
Oxidation: Carboxylic acids or amides
Reduction: Amines or alcohols
Substitution: Various substituted derivatives depending on the nucleophile used
Scientific Research Applications
(Dimethylamino)(2-methylphenyl)acetonitrile has a wide range of applications in scientific research:
Chemistry: Used as a building block in the synthesis of complex organic molecules.
Biology: Employed in the study of enzyme mechanisms and protein-ligand interactions.
Industry: Utilized in the production of specialty chemicals and intermediates for agrochemicals and dyes.
Mechanism of Action
The mechanism of action of (Dimethylamino)(2-methylphenyl)acetonitrile involves its interaction with various molecular targets. The dimethylamino group can participate in hydrogen bonding and electrostatic interactions, while the nitrile group can act as a nucleophile or electrophile in different reactions. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.
Comparison with Similar Compounds
Structural Analogs and Substituent Effects
2-(Dimethylamino)acetonitrile
- Reactivity: In reactions with borane derivatives, 2-(dimethylamino)acetonitrile produces deep pink intermediates, contrasting with the green products formed by non-dimethylamino analogs. This color shift indicates altered electronic properties due to the dimethylamino group’s strong electron-donating nature, which modifies reaction pathways and intermediate stability .
- Applications: Unlike (2-methylphenyl)acetonitrile derivatives, 2-(dimethylamino)acetonitrile is primarily a synthetic intermediate rather than a photoactive material.
2-(Methyl(3-methylphenyl)amino)acetonitrile (CAS 635683-12-4)
- Structure : Features a meta-methylphenyl group instead of ortho-substitution.
- Physical Properties: Boiling Point: 158°C (9 Torr) pKa: 1.81 (predicted), suggesting weaker basicity compared to dimethylamino analogs due to reduced electron donation from the meta-methyl group .
- Electronic Effects : The meta-methylphenyl group may sterically hinder interactions, reducing conjugation efficiency compared to the ortho-substituted target compound.
[(4-Chlorophenyl)amino]acetonitrile (CAS 24889-92-7)
- Substituent Influence: The electron-withdrawing chlorine atom on the phenyl ring decreases electron density at the amino group, contrasting with the electron-donating dimethylamino group. This difference likely reduces nucleophilicity and alters solubility in polar solvents like acetonitrile .
Photophysical and Solvatochromic Behavior
Fluorescence and Quantum Yields
- Dimethylamino-Substituted Compounds: Cyano-substituted derivatives with dimethylamino groups exhibit fluorescence quenching in neutral solutions but show up to 400-fold fluorescence enhancement under acidic conditions (e.g., 10 mM trifluoroacetic acid in acetonitrile). This is attributed to protonation of the dimethylamino group, which suppresses photoinduced electron transfer (PET) and stabilizes emissive states .
- Non-Dimethylamino Analogs: Compounds like 3-phenyl-substituted pyrazolines (3a–3e) display lower quantum yields in acidic media, as protonation introduces electron-withdrawing effects that destabilize excited states .
Solvatochromism
- Bathochromic Shifts: Dimethylamino-substituted acetonitriles (e.g., compound VI in ) exhibit significant bathochromic shifts (550 nm → 590 nm) in polar solvents like acetonitrile, driven by increased dipole-dipole interactions. Non-dimethylamino analogs show smaller shifts (8–15 nm) .
- Fluorescence Lifetime: Dansyl derivatives with dimethylamino groups (e.g., TEDG) display nonmonotonic fluorescence lifetime trends in acetonitrile, with stabilization in moderate-polarity solvents and quenching at high polarity. This contrasts with simpler arylacetonitriles lacking amino groups, which show less sensitivity to solvent polarity .
Photoacid Generators (PAGs)
- (Dimethylamino)(2-methylphenyl)acetonitrile Derivatives: PTMA and related PAGs are critical in lithography for generating acid upon UV exposure. The 2-methylphenyl group enhances thermal stability, while the dimethylamino group improves solubility in organic matrices .
- Non-Amino PAGs: Sulfonate esters without amino groups (e.g., triphenylsulfonium salts) require higher activation energy, limiting their use in low-temperature processes .
Biological Activity
(Dimethylamino)(2-methylphenyl)acetonitrile, a compound with significant pharmacological potential, has been the subject of various studies focusing on its biological activities. This article explores its properties, mechanisms of action, and therapeutic applications based on diverse research findings.
Chemical Structure and Properties
(Dimethylamino)(2-methylphenyl)acetonitrile is characterized by the presence of a dimethylamino group attached to a 2-methylphenyl ring and an acetonitrile moiety. This structure contributes to its lipophilicity and ability to interact with various biological targets.
Biological Activities
-
Anticancer Activity
- Recent studies have demonstrated that derivatives of dimethylamino compounds exhibit potent anticancer properties. For instance, certain derivatives have shown selective inhibition of cyclin-dependent kinase 9 (CDK9), which is crucial for transcription regulation in cancer cells. In vitro assays indicated that these compounds effectively inhibited tumor cell proliferation and induced apoptosis in various cancer models, including solid tumors and lymphocytic leukemia cells .
-
Antimicrobial Properties
- The compound has also been evaluated for its antimicrobial activity. Research indicates that dimethylamino derivatives possess broad-spectrum antimicrobial effects against both Gram-positive and Gram-negative bacteria. The mechanism involves disruption of bacterial cell membranes and interference with metabolic processes, leading to cell death .
-
Anticonvulsant Activity
- Studies have explored the anticonvulsant potential of related compounds, revealing that modifications in the structure can enhance efficacy against seizure models. For example, certain analogs were tested using maximal electroshock (MES) and pentylenetetrazole (PTZ) models, demonstrating significant protective effects against induced seizures .
Structure-Activity Relationship (SAR)
The biological activity of (dimethylamino)(2-methylphenyl)acetonitrile is closely related to its chemical structure. Key observations from SAR studies include:
- Substituent Effects : The presence of electron-donating groups on the aromatic ring enhances biological activity by improving binding affinity to target proteins.
- Chain Length Variations : Alterations in the length of alkyl chains connected to the dimethylamino group can affect solubility and bioavailability, impacting overall efficacy .
Case Study 1: Anticancer Efficacy
In a study involving various derivatives of dimethylamino compounds, researchers found that specific modifications led to enhanced selectivity for CDK9 over other kinases. Compound 30m exhibited a ~120-fold selectivity for CDK9 while maintaining potent anti-cancer activity across different cell lines .
Case Study 2: Antimicrobial Screening
A series of synthesized dimethylamino derivatives were screened against multiple bacterial strains. Notably, compounds demonstrated minimum inhibitory concentrations (MICs) as low as 0.0048 mg/mL against E. coli and Bacillus mycoides, indicating strong antibacterial properties .
Data Table: Summary of Biological Activities
| Activity Type | Model/Assay Used | Key Findings |
|---|---|---|
| Anticancer | Cell proliferation assays | Selective CDK9 inhibition; apoptosis induction |
| Antimicrobial | MIC assays against bacterial strains | Effective against E. coli (MIC: 0.0048 mg/mL) |
| Anticonvulsant | MES and PTZ seizure models | Significant seizure protection observed |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
